Cas no 1823920-22-4 (Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4-chloro-, ethyl ester)
1823920-22-4 structure
Product Name:Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4-chloro-, ethyl ester
CAS No:1823920-22-4
MF:C9H8ClN3O2
MW:225.63
MDL:MFCD25541500
CID:5530523
PubChem ID:122238887
Update Time:2024-11-06
Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4-chloro-, ethyl ester
- ethyl 4-chloropyrazolo[1,5-a]pyrazine-2-carboxylate
- AS-77833
- 1823920-22-4
- AKOS040796011
- EN300-9719636
- D85359
- Z1725992422
- F1908-2653
-
- MDL: MFCD25541500
- Inchi: 1S/C9H8ClN3O2/c1-2-15-9(14)6-5-7-8(10)11-3-4-13(7)12-6/h3-5H,2H2,1H3
- InChI Key: RVDVBMQMOLVNCJ-UHFFFAOYSA-N
- SMILES: C12=CC(C(OCC)=O)=NN1C=CN=C2Cl
Computed Properties
- Exact Mass: 225.0305042g/mol
- Monoisotopic Mass: 225.0305042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- Density: 1.47±0.1 g/cm3(Predicted)
- pka: -3.20±0.30(Predicted)
Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4-chloro-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E288196-100mg |
Ethyl 4-Chloropyrazolo[1,5-a]pyrazine-2-carboxylate |
1823920-22-4 | 100mg |
$ 115.00 | 2022-06-05 | ||
| TRC | E288196-500mg |
Ethyl 4-Chloropyrazolo[1,5-a]pyrazine-2-carboxylate |
1823920-22-4 | 500mg |
$ 435.00 | 2022-06-05 | ||
| TRC | E288196-1g |
Ethyl 4-Chloropyrazolo[1,5-a]pyrazine-2-carboxylate |
1823920-22-4 | 1g |
$ 680.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | D963013-100mg |
ethyl 4-chloropyrazolo[1,5-a]pyrazine-2-carboxylate |
1823920-22-4 | 95% | 100mg |
$680 | 2024-06-06 | |
| eNovation Chemicals LLC | D963013-250mg |
ethyl 4-chloropyrazolo[1,5-a]pyrazine-2-carboxylate |
1823920-22-4 | 95% | 250mg |
$965 | 2024-06-06 | |
| Enamine | EN300-9719636-1g |
ethyl 4-chloropyrazolo[1,5-a]pyrazine-2-carboxylate |
1823920-22-4 | 95% | 1g |
$1256.0 | 2023-09-01 | |
| Enamine | EN300-9719636-5g |
ethyl 4-chloropyrazolo[1,5-a]pyrazine-2-carboxylate |
1823920-22-4 | 95% | 5g |
$3645.0 | 2023-09-01 | |
| Enamine | EN300-9719636-10g |
ethyl 4-chloropyrazolo[1,5-a]pyrazine-2-carboxylate |
1823920-22-4 | 95% | 10g |
$5405.0 | 2023-09-01 | |
| Enamine | EN300-9719636-0.05g |
ethyl 4-chloropyrazolo[1,5-a]pyrazine-2-carboxylate |
1823920-22-4 | 95.0% | 0.05g |
$293.0 | 2025-02-21 | |
| Enamine | EN300-9719636-0.1g |
ethyl 4-chloropyrazolo[1,5-a]pyrazine-2-carboxylate |
1823920-22-4 | 95.0% | 0.1g |
$437.0 | 2025-02-21 |
Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4-chloro-, ethyl ester Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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